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Abstract
Janus green B (JGB) stands as a historically significant and enduringly relevant tool in the

study of cellular respiration. This supravital stain's unique properties as a redox indicator allow

for the specific visualization and assessment of mitochondrial activity in living cells. Its

mechanism of action is intrinsically linked to the functionality of the electron transport chain,

making it an invaluable probe for investigating mitochondrial health, metabolic activity, and the

effects of xenobiotics. This technical guide provides an in-depth exploration of the core

principles of Janus green B's function, detailed experimental protocols for its application, and a

summary of quantitative data derived from its use in toxicological and metabolic studies.

Introduction to Janus Green B
Janus green B is a basic cationic dye of the phenazine group, first introduced as a vital stain

for mitochondria by Leonor Michaelis in 1900.[1] Its utility in cellular biology stems from its

ability to selectively stain mitochondria in living cells a characteristic blue-green color.[2] This

selectivity is not due to a specific binding affinity alone, but rather to the metabolic state of the

mitochondria, rendering JGB a functional reporter of cellular respiration.[3]
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The specificity of Janus green B for mitochondria is a direct consequence of the organelle's

high oxidative activity.[3] As a cationic dye, JGB can permeate the cell membrane of living cells.

[3] Within the cell, its fate is determined by the local redox environment.

The key to JGB's mitochondrial staining lies in the activity of the cytochrome c oxidase

(Complex IV) of the electron transport chain. This enzyme complex maintains JGB in its

oxidized, blue-green state. In contrast, the cytoplasm has a more reduced environment, where

JGB is converted to a colorless or pink leuco form. This differential redox state between the

mitochondria and the cytoplasm results in the selective visualization of metabolically active

mitochondria. The staining reaction is oxygen-dependent, a hallmark of active cellular

respiration.
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Figure 1: Mechanism of selective mitochondrial staining by Janus Green B.

Quantitative Analysis of Cellular Respiration
Beyond qualitative visualization, Janus green B can be employed for quantitative assessments

of mitochondrial function and toxicity. The reduction of JGB can be monitored

spectrophotometrically, providing a measure of the activity of mitochondrial dehydrogenases. In

its oxidized form, JGB has a maximum absorbance around 595-607 nm, while its reduced form,

diethylsafranine, exhibits a peak at approximately 550 nm.
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Data from Toxicological Studies
A study investigating the toxicity of the herbicide paraquat on isolated rat liver mitochondria

utilized JGB as an indicator of electron transport chain alteration. The reduction of JGB was

measured over time in the presence of varying concentrations of paraquat and potential

ameliorating agents.
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Treatment
Group

Concentration

Mean
Absorbance at
607 nm
(Arbitrary
Units)

Standard
Deviation

P-value vs.
Control

Control -

Data not

explicitly

provided in

abstract

Data not

explicitly

provided

-

Paraquat 1 mM

Data not

explicitly

provided in

abstract

Data not

explicitly

provided

>0.05

Paraquat 5 mM

Significantly

different from

control

Data not

explicitly

provided

<0.05

Paraquat 10 mM

Data not

explicitly

provided in

abstract

Data not

explicitly

provided

<0.05

Captopril 0.08 mM

Not significantly

different from

control

Data not

explicitly

provided

>0.05

Lisinopril 0.01 mM

Not significantly

different from

control

Data not

explicitly

provided

>0.05

Enalapril 0.25 mM

Not significantly

different from

control

Data not

explicitly

provided

>0.05

Paraquat +

Captopril
5 mM + 0.08 mM

Significantly

ameliorated vs.

Paraquat alone

Data not

explicitly

provided

<0.05
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Paraquat +

Lisinopril
5 mM + 0.01 mM

Not significantly

different from

Paraquat alone

Data not

explicitly

provided

>0.05

Paraquat +

Enalapril
5 mM + 0.25 mM

Not significantly

different from

Paraquat alone

Data not

explicitly

provided

>0.05

Table 1:

Summary of

quantitative data

from a study on

paraquat toxicity

in rat liver

mitochondria

using Janus

green B. Data is

derived from the

abstract and

indicates

significant

differences

rather than

absolute

absorbance

values.

Colorimetric Assay for Mitochondrial Activity
A colorimetric assay has been developed based on the reduction of JGB to diethylsafranine by

mitochondrial dehydrogenases. This method allows for the quantification of mitochondrial

activity by measuring the change in absorbance at 550 nm and 595 nm.
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Parameter Wavelength

Maximum Absorbance (Oxidized JGB) 595 nm

Maximum Absorbance (Reduced JGB -

Diethylsafranine)
550 nm

Table 2: Absorbance maxima for oxidized and

reduced forms of Janus green B.

Experimental Protocols
The following are detailed methodologies for key experiments utilizing Janus green B to study

cellular respiration.

Vital Staining of Mitochondria in Adherent Cells
This protocol is adapted for staining mitochondria in cultured cells grown on coverslips or in

glass-bottom dishes.

Materials:

Janus green B powder

Distilled water or ethanol

Phosphate-Buffered Saline (PBS) or appropriate cell culture medium

Adherent cells cultured on sterile glass coverslips or glass-bottom dishes

Light microscope

Reagent Preparation:

Stock Solution (1% w/v): Dissolve 10 mg of Janus green B powder in 1 mL of distilled water

or ethanol. Store in a dark container at 4°C.

Working Solution (0.02% w/v): Prepare fresh before use by diluting the stock solution 1:50 in

sterile PBS or serum-free cell culture medium. For example, add 20 µL of 1% stock solution
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to 980 µL of PBS.

Staining Procedure:

Grow cells to the desired confluency.

Remove the culture medium and gently wash the cells twice with pre-warmed PBS.

Add the freshly prepared Janus green B working solution to the cells, ensuring the entire

surface is covered.

Incubate for 5-10 minutes at room temperature or 37°C, protected from light.

Remove the staining solution and wash the cells 2-3 times with PBS to remove excess stain.

Mount the coverslip on a microscope slide with a drop of PBS or fresh culture medium.

Observe the cells immediately under a light microscope. Mitochondria will appear as small,

blue-green, rod-shaped or granular structures within the cytoplasm.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b1672792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Cultured Adherent Cells

Wash cells twice
with pre-warmed PBS

Add 0.02% Janus Green B
working solution

Incubate 5-10 min
(Room Temp or 37°C)

Protect from light

Wash cells 2-3 times
with PBS

Mount coverslip
on microscope slide

Observe under
light microscope

Click to download full resolution via product page

Figure 2: Experimental workflow for vital staining of mitochondria in adherent cells.

Staining of Mitochondria in Buccal Epithelial Cells
This is a simple protocol for observing mitochondria in readily available human cells.

Materials:
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Sterile toothpick or cotton swab

Microscope slides and coverslips

Janus green B staining solution (as prepared in 4.1)

Phosphate-Buffered Saline (PBS)

Light microscope

Procedure:

Gently scrape the inside of your cheek with a sterile toothpick or cotton swab.

Smear the collected cells onto a clean microscope slide in a thin, even layer.

Allow the smear to air dry for a few minutes.

Add 2-3 drops of Janus green B working solution to the smear and let it stand for 5-10

minutes.

Gently wash the slide with PBS to remove excess stain.

Place a drop of PBS on the smear and cover with a coverslip.

Observe under a light microscope. Mitochondria will appear as bluish-green dots

concentrated near the nucleus.

Isolation and Staining of Mitochondria from Tissue
This protocol is for the isolation of mitochondria from tissue, such as rat liver, for in vitro

studies.

Materials:

Tissue sample (e.g., rat liver)

Mitochondria isolation buffer (e.g., 0.25 M sucrose, 0.05 M Tris buffer, pH 7.4)
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Homogenizer

Refrigerated centrifuge

Janus green B solution

Procedure:

Excise and wash the tissue in ice-cold isolation buffer.

Mince the tissue and homogenize in fresh, ice-cold isolation buffer.

Centrifuge the homogenate at a low speed (e.g., 1000 x g) for 5-10 minutes at 4°C to pellet

nuclei and cell debris.

Transfer the supernatant to a new tube and centrifuge at a higher speed (e.g., 7,000-11,000

x g) for 10 minutes at 4°C to pellet the mitochondria.

Discard the supernatant and resuspend the mitochondrial pellet in a minimal amount of

isolation buffer.

To confirm the presence of mitochondria, take a small aliquot of the pellet suspension, add

1% Janus green B solution, and incubate for 20 minutes.

Observe under a microscope for small, rod-shaped, bluish-green structures.
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Figure 3: Workflow for the isolation of mitochondria from tissue.
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Applications in Research and Drug Development
The ability of Janus green B to specifically indicate mitochondrial activity makes it a valuable

tool in several research areas:

Toxicology: Assessing the impact of drugs and environmental toxins on mitochondrial

function.

Cell Viability and Proliferation Assays: As a marker for metabolically active cells. A

colorimetric assay has been developed for determining cell numbers.

Metabolic Studies: Investigating changes in cellular respiration in response to various stimuli

or in different disease states.

Drug Discovery: Screening compounds for their effects on mitochondrial respiration, a key

consideration in drug safety and efficacy.

Limitations and Alternatives
While Janus green B is a powerful tool, it is not without its limitations. High concentrations can

be toxic to cells, and the staining intensity can be influenced by factors other than just the rate

of respiration. For fluorescence-based studies, a range of alternative mitochondrial probes are

available, such as the MitoTracker™ and TMRM/TMRE dyes, which accumulate in

mitochondria based on membrane potential. However, for brightfield microscopy and as a direct

indicator of redox activity within the electron transport chain, Janus green B remains a simple,

cost-effective, and reliable choice.

Conclusion
Janus green B continues to be a cornerstone in the study of cellular respiration. Its

mechanism, which is directly tied to the oxidative state of the mitochondrial electron transport

chain, provides a unique window into the metabolic health of the cell. The protocols and data

presented in this guide underscore its versatility as both a qualitative stain for visualizing

mitochondria and a quantitative tool for assessing their function. For researchers and drug

development professionals, a thorough understanding of Janus green B's principles and

applications is essential for robustly interrogating the intricate processes of cellular energy

production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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